Cas no 88952-10-7 (Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester)
88952-10-7 structure
Product Name:Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester
CAS No:88952-10-7
MF:C17H15ClO4
MW:318.751604318619
CID:618631
PubChem ID:13190813
Update Time:2025-04-19
Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester
- (2-acetyl-4-chloro-6-methylphenyl) 3-methoxybenzoate
- 2-Acetyl-4-chloro-6-methylphenyl 3-methoxybenzoate
- DTXSID60526014
- 88952-10-7
-
- Inchi: 1S/C17H15ClO4/c1-10-7-13(18)9-15(11(2)19)16(10)22-17(20)12-5-4-6-14(8-12)21-3/h4-9H,1-3H3
- InChI Key: BMFWOBGBCVCRCC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(C)=O)C(=C(C)C=1)OC(C1C=CC=C(C=1)OC)=O
Computed Properties
- Exact Mass: 318.0658866g/mol
- Monoisotopic Mass: 318.0658866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 3-methoxy-, 2-acetyl-4-chloro-6-methylphenyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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